Cas no 1895660-96-4 (1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol
• CAS No: 1895660-96-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6510696
• PubChem ID: 117297694
• Update Time: 2025-06-25

1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol
• EN300-1819166
• 1-[(2,4-dimethoxyphenyl)methyl]cyclopropan-1-ol
• 1895660-96-4

• Inchi： 1S/C12H16O3/c1-14-10-4-3-9(11(7-10)15-2)8-12(13)5-6-12/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： QTKCCOABOSMDSI-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2OC)OC)CC1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol

Introduction to 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol (CAS No. 1895660-96-4)

1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol is a sophisticated organic compound characterized by its unique structural framework, which integrates a dimethoxyphenyl moiety with a cyclopropanol backbone. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1895660-96-4, has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and structural versatility. The presence of the cyclopropane ring introduces rigidity to the molecule, which can influence its interactions with biological targets, making it a promising scaffold for drug design.

The dimethoxyphenyl substituent is particularly noteworthy, as it imparts electronic and steric effects that can modulate the compound's reactivity and binding affinity. This feature has been exploited in various research endeavors to develop novel therapeutic agents. Recent studies have highlighted the importance of such aromatic heterocycles in medicinal chemistry, demonstrating their role in enhancing drug efficacy and selectivity.

In the realm of drug discovery, 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol has been investigated for its potential applications in addressing a range of therapeutic challenges. The cyclopropanol group, known for its ability to engage in hydrogen bonding and hydrophobic interactions, offers a versatile platform for molecular optimization. Researchers have leveraged this compound to explore novel mechanisms of action, particularly in the context of enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its structural motif, which combines elements of both aromatic and aliphatic chemistry. The cyclopropane ring is a well-documented pharmacophore in medicinal chemistry, often employed to improve metabolic stability and binding affinity. Meanwhile, the dimethoxyphenyl group contributes to the molecule's electronic properties, influencing its solubility and bioavailability. These characteristics make 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol an attractive candidate for further development.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol with greater accuracy. These simulations have revealed that the compound exhibits promising binding affinities for several biological targets, including enzymes and receptors implicated in various diseases. This has spurred interest in exploring its potential as a lead compound for drug development.

The synthesis of 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol presents unique challenges due to its complex structural features. However, recent methodologies have demonstrated effective strategies for constructing such molecules with high fidelity. For instance, transition metal-catalyzed reactions have been employed to facilitate the formation of the cyclopropane ring, while palladium-catalyzed cross-coupling reactions have been utilized to introduce the dimethoxyphenyl moiety. These advances have streamlined the synthetic route and improved yields.

From a biological perspective, 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol has shown intriguing activity in preclinical studies. Its ability to interact with specific biological targets suggests that it may possess therapeutic potential in areas such as inflammation, neurodegeneration, and metabolic disorders. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic efficacy.

The compound's structural features also make it a valuable tool for mechanistic studies in medicinal chemistry. The cyclopropane ring can serve as a handle for chemical probes, allowing researchers to investigate enzyme kinetics and binding interactions at a molecular level. Additionally, the dimethoxyphenyl group provides opportunities for derivatization, enabling the exploration of structure-activity relationships (SAR) and optimization strategies.

In conclusion, 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol (CAS No. 1895660-96-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Its integration of an aromatic heterocycle with a cyclopropanol backbone offers a versatile platform for drug design and development. As research continues to uncover new applications for this compound, 1-(2,4-dimethoxyphenyl)methylcyclopropan-1-ol is poised to play a crucial role in addressing some of today's most pressing therapeutic challenges.